Cas no 14440-41-6 (Canophyllol)

• Product Name: Canophyllol
• CAS No: 14440-41-6
• MF: C₃₀H₅₀O₂
• MW: 442.716809749603
• CID: 200023
• PubChem ID: 7330581
• Update Time: 2024-02-29

Canophyllol Chemical and Physical Properties

Names and Identifiers

• 24,25,26-Trinoroleanan-3-one,28-hydroxy-5,9,13-trimethyl-, (4b,5b,8a,9b,10a,13a,14b)-
• 28-Hydroxy-D:A-friedooleanan-3-one
• [4R-(4a,4aa,6ab,6ba,8aa,12aa,12bb,14aa,14bb)]-Eicosahydro-8a-(hydroxymethyl)-4,4a,6b,11,11,12b,14a-heptamethyl-3(2H)-picenone
• 28-Hydroxyfriedelin
• 2-Deoxyendodesmiadiol
• 3(2H)-Picenone,eicosahydro-8a-(hydroxymethyl)-4,4a,6b,11,11,12b,14a-heptamethyl-,(4R,4aS,6aS,6bR,8aS,12aS,12bS,14aS,14bS)-
• Canophyllol
• D:A-Friedooleanan-3-one,28-hydroxy- (8CI)
• AKOS040740310
• (4R,4aS,6aS,6aS,6bR,8aS,12aS,14aS,14bS)-8a-(hydroxymethyl)-4,4a,6a,6b,11,11,14a-heptamethyl-2,4,5,6,6a,7,8,9,10,12,12a,13,14,14b-tetradecahydro-1H-picen-3-one
• DTXSID101035465
• CHEMBL483012
• 14440-41-6
• SCHEMBL4413819
• ConMedNP.2267

• Inchi： 1S/C30H50O2/c1-20-21(32)8-9-22-26(20,4)11-10-23-27(22,5)13-14-29(7)24-18-25(2,3)12-16-30(24,19-31)17-15-28(23,29)6/h20,22-24,31H,8-19H2,1-7H3/t20-,22+,23-,24-,26+,27-,28+,29-,30+/m0/s1
• InChI Key： YPWQSKQSNNTXOL-TWWFCBCGSA-N
• SMILES： OC[C@]12CCC(C)(C)C[C@H]1[C@]1(C)CC[C@@]3(C)[C@@H]4CCC([C@H](C)[C@@]4(C)CC[C@@H]3[C@@]1(C)CC2)=O

Computed Properties

• Exact Mass: 442.381
• Monoisotopic Mass: 442.381
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 1
• Complexity: 801
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 8.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Natural Products and Extracts Plant Extracts Plant based Semialarium mexicanum
• Triterpenoids